Cas no 944281-04-3 (1-(piperidine-1-carboxamido)cyclohexanecarboxylic acid)

• Product name: 1-(piperidine-1-carboxamido)cyclohexanecarboxylic acid
• CAS No: 944281-04-3
• MF: C₁₃H₂₂N₂O₃
• MW: 254.325383663177
• CID: 6411116
• PubChem ID: 54494486

1-(piperidine-1-carboxamido)cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 944281-04-3
• starbld0027553
• AKOS010430991
• CS-0319002
• 1-(piperidine-1-carbonylamino)cyclohexane-1-carboxylic acid
• VS-11201
• MFCD13221980
• SCHEMBL1840770
• 1-[(piperidine-1-carbonyl)amino]cyclohexane-1-carboxylic acid
• 1-(piperidine-1-carboxamido)cyclohexanecarboxylic acid
• 1-[(PIPERIDINOCARBONYL)AMINO]-1-CYCLOHEXANECARBOXYLIC ACID
• 1-[(piperidin-1-ylcarbonyl)amino]cyclohexanecarboxylic acid
• 1-(Piperidine-1-carboxamido)cyclohexane-1-carboxylic acid
• 1-[(Piperidine-1-carbonyl)-amino]-cyclohexanecarboxylic acid
• Cyclohexanecarboxylic acid, 1-[(1-piperidinylcarbonyl)amino]-

• Inchi： 1S/C13H22N2O3/c16-11(17)13(7-3-1-4-8-13)14-12(18)15-9-5-2-6-10-15/h1-10H2,(H,14,18)(H,16,17)
• InChI Key： XYBUPWQWCQWKPM-UHFFFAOYSA-N
• SMILES： C1(NC(N2CCCCC2)=O)(C(O)=O)CCCCC1

Computed Properties

• Exact Mass: 254.16304257g/mol
• Monoisotopic Mass: 254.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 503.6±29.0 °C(Predicted)
• pka: 4.75±0.20(Predicted)

Additional information on 1-(piperidine-1-carboxamido)cyclohexanecarboxylic acid

Introduction to 1-(Piperidine-1-Carboxamido)cyclohexanecarboxylic Acid (CAS No. 944281-04-3)

1-(Piperidine-1-Carboxamido)cyclohexanecarboxylic acid (CAS No. 944281-04-3) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, has garnered attention for its potential therapeutic properties and its role in the development of novel drug candidates. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 1-(Piperidine-1-Carboxamido)cyclohexanecarboxylic acid.

Chemical Structure and Properties

1-(Piperidine-1-Carboxamido)cyclohexanecarboxylic acid is a cyclic compound with a molecular formula of C₁₃H₂₀N₂O₂. The molecule consists of a cyclohexane ring attached to a piperidine carboxamide group, which imparts unique chemical and physical properties. The presence of the piperidine ring and the carboxylic acid functional group makes this compound highly versatile in terms of reactivity and potential for modification. The compound is typically a white crystalline solid with a melting point ranging from 155°C to 157°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

Synthesis Methods

The synthesis of 1-(Piperidine-1-Carboxamido)cyclohexanecarboxylic acid can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of cyclohexanecarbonyl chloride with piperidine followed by hydrolysis of the resulting amide to form the carboxylic acid. Another approach involves the coupling of cyclohexanecarboxylic acid with piperidine using coupling reagents such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) or N,N'-dicyclohexylcarbodiimide (DCC). These methods provide high yields and are widely used in both academic and industrial settings.

Biological Activities and Applications

1-(Piperidine-1-Carboxamido)cyclohexanecarboxylic acid has been extensively studied for its biological activities, particularly in the context of pharmaceutical research. One of its notable applications is as a building block for the synthesis of more complex molecules with therapeutic potential. For instance, derivatives of this compound have shown promise as inhibitors of specific enzymes involved in various disease pathways.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 1-(Piperidine-1-Carboxamido)cyclohexanecarboxylic acid as a key intermediate in the development of novel anti-inflammatory agents. The researchers found that certain derivatives exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 1-(Piperidine-1-Carboxamido)cyclohexanecarboxylic acid-based compounds could be valuable candidates for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 1-(Piperidine-1-Carboxamido)cyclohexanecarboxylic acid has also been explored for its potential as an analgesic agent. A study published in Pain Research & Management demonstrated that certain derivatives exhibited significant analgesic effects in animal models of pain. The mechanism of action was attributed to the modulation of nociceptive pathways, making these compounds promising candidates for pain management.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 1-(Piperidine-1-Carboxamido)cyclohexanecarboxylic acid-based compounds into clinical trials. Several pharmaceutical companies are currently conducting Phase I and II clinical trials to evaluate the safety and efficacy of these compounds in human subjects. Early results have been encouraging, with some compounds showing favorable pharmacokinetic profiles and minimal side effects.

The future prospects for 1-(Piperidine-1-Carboxamido)cyclohexanecarboxylic acid-based drugs are promising. Ongoing research is focused on optimizing the structure-activity relationships (SAR) to enhance potency and selectivity while minimizing off-target effects. Additionally, efforts are being made to develop prodrugs that can improve bioavailability and reduce toxicity.

Safety Considerations

Safety is a critical aspect in the development and use of any pharmaceutical compound. While no major safety concerns have been reported for 1-(Piperidine-1-Carboxamido)cyclohexanecarboxylic acid, it is important to handle this compound with care, especially during laboratory synthesis and handling. Standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats.

In conclusion, 1-(Piperidine-1-Carboxamido)cyclohexanecarboxylic acid (CAS No. 944281-04-3) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure makes it an attractive building block for the development of novel drug candidates with diverse therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, paving the way for future advancements in drug discovery and development.